Cas no 129909-67-7 (Pyrazolo[1,5-a]pyrimidin-7(4H)-one, 6-(2-hydroxyethyl)-2,5-dimethyl-)

• Product Name: Pyrazolo[1,5-a]pyrimidin-7(4H)-one, 6-(2-hydroxyethyl)-2,5-dimethyl-
• CAS No: 129909-67-7
• MF: C₁₀H₁₃N₃O₂
• MW: 207.229121923447
• MDL: MFCD03102589
• CID: 3704972
• PubChem ID: 1481733
• Update Time: 2025-04-22

Pyrazolo[1,5-a]pyrimidin-7(4H)-one, 6-(2-hydroxyethyl)-2,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Pyrazolo[1,5-a]pyrimidin-7(4H)-one, 6-(2-hydroxyethyl)-2,5-dimethyl-
• 6-(2-hydroxyethyl)-2,5-dimethyl-4H,7H-pyrazolo[1,5-a]pyrimidin-7-one
• 6-(2-HYDROXYETHYL)-2,5-DIMETHYLPYRAZOLO[1,5-A]PYRIMIDIN-7(4H)-ONE
• 6-(2-hydroxyethyl)-2,5-dimethyl-1H,7H-pyrazolo[1,5-a]pyrimidin-7-one
• 129909-67-7
• 6T-0285
• AKOS015993262
• SCHEMBL9213755
• PWYZMDBUHHYICZ-UHFFFAOYSA-N
• 6-(2-Hydroxyethyl)-2,5-dimethylpyrazolo[1,5-a]pyrimidin-7-ol
• MFCD03102589
• STK335628
• 6-(2-hydroxyethyl)-2,5-dimethyl-1H-pyrazolo[1,5-a]pyrimidin-7-one
• SCHEMBL5826857

• MDL： MFCD03102589
• Inchi： 1S/C10H13N3O2/c1-6-5-9-11-7(2)8(3-4-14)10(15)13(9)12-6/h5,12,14H,3-4H2,1-2H3
• InChI Key： URUYCVAVXCXSRS-UHFFFAOYSA-N
• SMILES： O=C1C(=C(C)N=C2C=C(C)NN21)CCO

Computed Properties

• Exact Mass: 207.100776666Da
• Monoisotopic Mass: 207.100776666Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 64.9Ų